Cas no 169692-94-8 (tert-butyl 1H,2H,3H,4H,5H,6H-pyrrolo[3,4-c]pyrrole-2-carboxylate)

• Product Name: tert-butyl 1H,2H,3H,4H,5H,6H-pyrrolo[3,4-c]pyrrole-2-carboxylate
• CAS No: 169692-94-8
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• MDL: MFCD07786110
• CID: 1084625
• PubChem ID: 45792434
• Update Time: 2025-06-15

tert-butyl 1H,2H,3H,4H,5H,6H-pyrrolo[3,4-c]pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3,4,5,6-tetrahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
• 2-Methyl-2-propanyl 3,4,5,6-tetrahydropyrrolo[3,4-c]pyrrole-2(1H) -carboxylate
• tert-Butyl 3,4,5,6-tetrahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate hydrate
• tert-butyl 4,5-dihydropyrrolo[3,4-c]pyrrole-2(1H,3H,4H)-carboxylate
• 1,1-dimethylethyl 3,3-dimethylbutanoate
• AC1L4DZS
• CTK5C9434
• hexahydro-pyrrolo[3,4-c]pyrrole-2(1H)-carboxylic acid, 1,1-dimethylethyl ester
• hexahydropyrrolo[3,4-c]pyrrole-2-carboxylic acid tert-butyl ester
• hexahydro-pyrrolo[3,4-c]pyrrole-2-carboxylic acid tert-butyl ester
• N-(tert-butoxycarbonyl)
• tert-Butyl 3,4,5,6-tetrahydro-1H-pyrrolo[3,4-c]pyrrole-2-carboxylate
• tert-butyl 1H,2H,3H,4H,5H,6H-pyrrolo[3,4-c]pyrrole-2-carboxylate
• CS-0111721
• EN300-50905
• tert-butyl 3,4,5,6-tetrahydro-1H-pyrrolo-[3,4-c]pyrrole-2-carboxylate
• DA-09424
• tert-butyl 2,3,4,6-tetrahydro-1H-pyrrolo[3,4-c]pyrrole-5-carboxylate
• tert-Butyl3,4,5,6-tetrahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
• OXUPNVQFTWUSGY-UHFFFAOYSA-N
• 169692-94-8
• BS-14038
• MFCD07786110
• AKOS022183321
• SCHEMBL1394242

• MDL： MFCD07786110
• Inchi： 1S/C11H18N2O2/c1-11(2,3)15-10(14)13-6-8-4-12-5-9(8)7-13/h12H,4-7H2,1-3H3
• InChI Key： OXUPNVQFTWUSGY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CNCC=2C1)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 322.1±42.0 °C at 760 mmHg
• Flash Point: 148.6±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl 1H,2H,3H,4H,5H,6H-pyrrolo[3,4-c]pyrrole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrroline carboxylic acids and derivatives Pyrroline carboxylic acids

Additional information on tert-butyl 1H,2H,3H,4H,5H,6H-pyrrolo[3,4-c]pyrrole-2-carboxylate

Comprehensive Overview of tert-butyl 1H,2H,3H,4H,5H,6H-pyrrolo[3,4-c]pyrrole-2-carboxylate (CAS No. 169692-94-8)

tert-butyl 1H,2H,3H,4H,5H,6H-pyrrolo[3,4-c]pyrrole-2-carboxylate (CAS No. 169692-94-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The compound features a fused pyrrolo[3,4-c]pyrrole core, which is a bicyclic system containing two nitrogen atoms, making it a valuable scaffold for drug discovery. The tert-butyl ester group enhances its stability and solubility, which is critical for synthetic applications. Researchers are increasingly exploring its potential as a building block for kinase inhibitors and other bioactive molecules, aligning with the growing demand for novel therapeutic agents.

In recent years, the search for pyrrole derivatives has surged, driven by their versatility in medicinal chemistry. The tert-butyl 1H,2H,3H,4H,5H,6H-pyrrolo[3,4-c]pyrrole-2-carboxylate stands out due to its balanced lipophilicity and steric properties, which are essential for optimizing drug-like characteristics. Its CAS No. 169692-94-8 is frequently queried in scientific databases, reflecting its relevance in high-value research. Additionally, the compound's role in catalysis and material science is under investigation, particularly in the development of organic electronic materials, a hot topic in sustainable technology.

From a synthetic perspective, the tert-butyl protection strategy is widely adopted to safeguard reactive functional groups during multi-step reactions. This makes tert-butyl 1H,2H,3H,4H,5H,6H-pyrrolo[3,4-c]pyrrole-2-carboxylate a practical intermediate for constructing complex molecules. Its stability under acidic and basic conditions further broadens its utility, addressing common challenges in organic synthesis. The compound's pyrrolo[3,4-c]pyrrole backbone also aligns with trends in fragment-based drug design, where small, rigid cores are prioritized for efficient lead optimization.

Environmental and regulatory considerations are increasingly shaping chemical research, and tert-butyl 1H,2H,3H,4H,5H,6H-pyrrolo[3,4-c]pyrrole-2-carboxylate is no exception. Its low ecotoxicity profile and biodegradability potential make it a candidate for green chemistry applications. This resonates with the global push for sustainable practices, a topic frequently searched in academic and industrial circles. Moreover, the compound's compatibility with flow chemistry techniques—a trending methodology for scalable and efficient synthesis—further elevates its industrial relevance.

In conclusion, tert-butyl 1H,2H,3H,4H,5H,6H-pyrrolo[3,4-c]pyrrole-2-carboxylate (CAS No. 169692-94-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, from drug development to sustainable materials, position it as a compound of enduring interest. As research continues to uncover its potential, this pyrrole derivative is poised to remain a focal point in scientific and industrial advancements.